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Compound of Interest

Compound Name: Nickeltin

Cat. No.: B14718777

Introduction

Tin oxide (Sn0O:2), a wide bandgap n-type semiconductor, is a material of significant interest for
a diverse range of applications, including gas sensors, transparent conducting electrodes, and
photocatalysis. Doping SnO:z with transition metals, such as nickel (Ni), has been shown to be
an effective strategy for tuning its structural, optical, and electronic properties, leading to
enhanced performance in various devices.[1] The hydrothermal synthesis method offers a
versatile and scalable approach for the production of crystalline, nanostructured Ni-doped
SnO2 with controlled morphology and composition. This application note provides a detailed
protocol for the hydrothermal synthesis of Ni-doped tin oxide nanoparticles and summarizes the
impact of Ni doping on the material's key physicochemical properties.

Experimental Protocol

This protocol outlines a representative procedure for the hydrothermal synthesis of Ni-doped
SnO:2 nanoparticles, drawing upon established methodologies. The following steps detail the
preparation of a 2 mol% Ni-doped SnO2 sample. The procedure can be adapted for different
doping concentrations by adjusting the precursor quantities accordingly.

Materials and Equipment:
e Tin (V) chloride pentahydrate (SnCls-5H20)

e Nickel (II) chloride hexahydrate (NiClz-6H20)
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e Sodium hydroxide (NaOH)

o Ethanol (C2HsOH)

e Deionized (DI) water

» Teflon-lined stainless-steel autoclave
o Magnetic stirrer with heating plate

e Centrifuge

e Drying oven

e Furnace for calcination

Procedure:

e Precursor Solution Preparation:

o Prepare a 0.1 M aqueous solution of SnCla-5H20 by dissolving the appropriate amount in
DI water.

o Prepare a 0.1 M aqueous solution of NiCl2:6H20 by dissolving the appropriate amount in
DI water.

o For a 2 mol% Ni-doped SnO2 sample, mix the tin and nickel precursor solutions in a 49:1
molar ratio (Sn:Ni). For example, combine 49 mL of the 0.1 M SnCls-5H20 solution with 1
mL of the 0.1 M NiCl2-6H20 solution.

e Hydrolysis and Precipitation:
o Transfer the mixed precursor solution to a beaker and place it on a magnetic stirrer.

o Slowly add a 6 M NaOH solution dropwise to the precursor solution while stirring
continuously until the pH of the solution reaches approximately 13. A precipitate will form.

» Hydrothermal Treatment:
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o Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave.

o Seal the autoclave and place it in an oven preheated to 180 °C.

o Maintain the temperature for 12 hours to allow for the hydrothermal reaction to proceed.
e Washing and Collection:

o After the hydrothermal treatment, allow the autoclave to cool down to room temperature

naturally.
o Collect the precipitate by centrifugation at 5000 rpm for 10 minutes.

o Discard the supernatant and wash the precipitate with DI water and ethanol several times
to remove any unreacted precursors and byproducts. Centrifuge the mixture after each
washing step.

e Drying and Calcination:
o After the final washing step, dry the collected powder in an oven at 80 °C for 12 hours.

o To improve crystallinity, calcine the dried powder in a furnace at 500 °C for 2 hours in an
air atmosphere.

e Characterization:

o The synthesized Ni-doped SnO: nanoparticles can be characterized using various
techniques such as X-ray diffraction (XRD) to determine the crystal structure and
crystallite size, transmission electron microscopy (TEM) for morphology and particle size
analysis, and UV-Vis spectroscopy to determine the optical bandgap.

Data Presentation

The introduction of nickel as a dopant into the tin oxide lattice significantly influences its
structural and optical properties. The following tables summarize the typical effects of varying
Ni doping concentrations on the crystallite size and bandgap energy of SnO2 nanopatrticles
synthesized via hydrothermal or similar wet chemical methods.
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Table 1: Effect of Ni Doping on Crystallite Size of SnO2 Nanopatrticles

Ni Doping Concentration (mol%) Average Crystallite Size (nm)
0 ~32
1 ~28
3 ~25
S) ~24

Note: Data synthesized from co-precipitation method results, which show a similar trend to
hydrothermally synthesized nanoparticles.[2]

Table 2: Effect of Ni Doping on the Optical Bandgap of SnO2 Nanopatrticles

Ni Doping Concentration (mol%) Bandgap Energy (eV)
0 3.6-3.8
Low Doping (e.g., 2-4%) Decreased bandgap

Note: A general trend of decreasing bandgap with increasing Ni doping has been widely
reported.[1]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the hydrothermal synthesis of Ni-doped tin
oxide nanoparticles.
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Caption: Workflow for the hydrothermal synthesis of Ni-doped SnOs-.
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Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the logical relationship between the synthesis parameters and
the resulting properties of the Ni-doped SnOz nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Hydrothermal Synthesis of Nickel-
Doped Tin Oxide Nanopatrticles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14718777#protocol-for-hydrothermal-synthesis-of-ni-
doped-tin-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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